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impurities

  • 4,8-Dichloro-5,6-dihydro-11H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-one
    4,8-Dichloro-5,6-dihydro-11H-benzo(5,6)cyclohepta(1,2-b...
    • Cat. No.:
    • B194714
    • CAS No.:
    • 133330-60-6
    • Molecular Formula:
    • C14H9Cl2NO
    • Molecular Weight:
    • 278.1 g/mol
    Description
    4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one is a Loratadine impurity.
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  • Ethyl 2-(3-cyano-4-isobutoxyphenyl)-4-methyl-5-thiazolecarboxylate
    Ethyl 2-(3-cyano-4-isobutoxyphenyl)-4-methyl-5-thiazole...
    • Cat. No.:
    • B195358
    • CAS No.:
    • 160844-75-7
    • Molecular Formula:
    • C18H20N2O3S
    • Molecular Weight:
    • 344.4 g/mol
    Description
    An impurity of Febuxostat. Febuxostat is an antihyperuricemic nonpurine inhibitor of both the oxidized and reduced forms of xanthine oxidase.
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  • Benzo[a]pyrene-7,8-oxide
    Benzo[a]pyrene-7,8-oxide
    • Cat. No.:
    • B196083
    • CAS No.:
    • 36504-65-1
    • Molecular Formula:
    • C20H12O
    • Molecular Weight:
    • 268.3 g/mol
    Description
    Benzo[a]pyrene-7, 8-oxide belongs to the class of organic compounds known as pyrenes. Pyrenes are compounds containing a pyrene moiety, which consists four fused benzene rings, resulting in a flat aromatic syste...
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  • N-(3-Chloro-4-hydroxyphenyl)acetamide
    N-(3-Chloro-4-hydroxyphenyl)acetamide
    • Cat. No.:
    • B195526
    • CAS No.:
    • 3964-54-3
    • Molecular Formula:
    • C8H8ClNO2
    • Molecular Weight:
    • 185.61 g/mol
    Description
    An Acetaminophen impurity.
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  • Monoacetyldapsone
    Monoacetyldapsone
    • Cat. No.:
    • B194098
    • CAS No.:
    • 565-20-8
    • Molecular Formula:
    • C14H14N2O3S
    • Molecular Weight:
    • 290.34 g/mol
    Description
    Monoacetyldapsone is a secondary carboxamide resulting from acetylation of one of the amino groups of dapsone. It is a sulfone, an anilide, a secondary carboxamide and a member of acetamides. It is functionally ...
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  • Depramine
    Depramine
    • Cat. No.:
    • B195986
    • CAS No.:
    • 58262-51-4
    • Molecular Formula:
    • C19H23N2Cl
    • Molecular Weight:
    • 314.9 g/mol
    Description
    a tricyclic anti-depressant compound
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  • 24-Tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
    24-Tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methy...
    • Cat. No.:
    • B195327
    • CAS No.:
    • 63556-15-0
    • Molecular Formula:
    • C62H113N11O13
    • Molecular Weight:
    • 1220.6 g/mol
    Description
    24-Tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,...
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  • (19R)-10,19-Diethyl-7,19-dihydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaene-14,18-dione
    (19R)-10,19-Diethyl-7,19-dihydroxy-17-oxa-3,13-diazapen...
    • Cat. No.:
    • B193278
    • CAS No.:
    • 647852-82-2
    • Molecular Formula:
    • C22H20N2O5
    • Molecular Weight:
    • 392.4 g/mol
    Description
    R-Enantiomer of SN-38. Used for making the bioconjugates and bifunctional isocyanate cross linking reagents.
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  • Arformoterol
    Arformoterol
    • Cat. No.:
    • B195475
    • CAS No.:
    • 67346-49-0
    • Molecular Formula:
    • C19H24N2O4
    • Molecular Weight:
    • 344.4 g/mol
    Description
    Arformoterol is an N-[2-hydroxy-5-(1-hydroxy-2-{[1-(4-methoxyphenyl)propan-2-yl]amino}ethyl)phenyl]formamide in which both of the stereocentres have R configuration. The active enantiomer of formoterol, it is ad...
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  • 2-Methyl-1-nitroso-2,3-dihydro-1H-indole
    2-Methyl-1-nitroso-2,3-dihydro-1H-indole
    • Cat. No.:
    • B195217
    • CAS No.:
    • 85440-79-5
    • Molecular Formula:
    • C9H10N2O
    • Molecular Weight:
    • 162.19 g/mol
    Description
    Indapamide impurity.
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